Cas no 1396684-10-8 (N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-2-phenylethane-1-sulfonamide)

• Product Name: N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-2-phenylethane-1-sulfonamide
• CAS No: 1396684-10-8
• MF: C₁₈H₂₁NO₄S
• MW: 347.428643941879
• CID: 6540444
• PubChem ID: 71788937
• Update Time: 2025-11-02

N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-2-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-2-phenylethane-1-sulfonamide
• N-[(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl]-2-phenylethane-1-sulfonamide
• N-((4-hydroxychroman-4-yl)methyl)-2-phenylethanesulfonamide
• AKOS024538445
• F6200-4200
• 1396684-10-8
• N-[(4-hydroxy-2,3-dihydrochromen-4-yl)methyl]-2-phenylethanesulfonamide
• VU0536663-1

• Inchi： 1S/C18H21NO4S/c20-18(11-12-23-17-9-5-4-8-16(17)18)14-19-24(21,22)13-10-15-6-2-1-3-7-15/h1-9,19-20H,10-14H2
• InChI Key： BVXSZSSYUVRUTJ-UHFFFAOYSA-N
• SMILES： S(CCC1C=CC=CC=1)(NCC1(C2C=CC=CC=2OCC1)O)(=O)=O

Computed Properties

• Exact Mass: 347.11912932g/mol
• Monoisotopic Mass: 347.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-2-phenylethane-1-sulfonamide

Research Briefing on N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-2-phenylethane-1-sulfonamide (CAS: 1396684-10-8)

In recent years, the compound N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-2-phenylethane-1-sulfonamide (CAS: 1396684-10-8) has garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique benzopyran scaffold, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, particularly in the context of inflammatory and oncological diseases.

The structural features of this compound, including the 4-hydroxy-3,4-dihydro-2H-1-benzopyran moiety and the phenylethane sulfonamide group, contribute to its biological activity. Research indicates that it acts as a potent inhibitor of specific enzymatic pathways involved in inflammation and cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its ability to selectively target cyclooxygenase-2 (COX-2) with minimal effects on COX-1, suggesting a favorable safety profile for anti-inflammatory applications.

Further investigations into the pharmacokinetics of N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-2-phenylethane-1-sulfonamide have revealed its moderate bioavailability and metabolic stability. In vitro and in vivo studies have shown that the compound undergoes hepatic metabolism primarily via glucuronidation, with a half-life suitable for once-daily dosing. These properties make it a viable candidate for further preclinical and clinical development.

Recent advancements in synthetic chemistry have also enabled the scalable production of this compound, addressing previous challenges related to yield and purity. A 2024 patent application highlighted an optimized synthetic route that improves the overall yield to over 70%, while maintaining high purity (>98%). This development is critical for supporting large-scale production and future commercialization efforts.

In summary, N-(4-hydroxy-3,4-dihydro-2H-1-benzopyran-4-yl)methyl-2-phenylethane-1-sulfonamide (CAS: 1396684-10-8) represents a promising therapeutic agent with potential applications in inflammation and oncology. Ongoing research aims to further characterize its safety and efficacy, paving the way for clinical trials. The compound's unique structural attributes, combined with its favorable pharmacokinetic profile, position it as a noteworthy candidate in the pipeline of novel bioactive molecules.